Cas no 82840-40-2 (3,5-dibromo-6H-anthra[1,9-cd]isoxazol-6-one)
82840-40-2 structure
Product Name:3,5-dibromo-6H-anthra[1,9-cd]isoxazol-6-one
CAS No:82840-40-2
MF:C14H5Br2NO2
MW:379.003001928329
MDL:MFCD00980246
CID:3030329
PubChem ID:1115345
Update Time:2025-09-26
3,5-dibromo-6H-anthra[1,9-cd]isoxazol-6-one Chemical and Physical Properties
Names and Identifiers
-
- E79494
- SY278948
- SCHEMBL12498574
- isoxazole'>3,5 - dibroMo - 6 - oxo - 6H - anthraisoxazole
- 3,5-dibromo-6H-anthra[1,9-cd][1,2]oxazol-6-one
- 82840-40-2
- 3,5-Dibromo-anthra[1,9-cd]isoxazol-6-one
- QBUSQHSUWRIYDP-UHFFFAOYSA-N
- 3,5-dibromo-6H-anthra[1,9-cd]isoxazol-6-one
- Oprea1_364917
- MFCD00980246
- Oprea1_874429
- AKOS000603685
- STK835544
- CS-0455936
- 3,5-dibromo-6H-anthra[1.9-cd]isoxazol-6-one
- 10,12-dibromo-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one
-
- MDL: MFCD00980246
- Inchi: 1S/C14H5Br2NO2/c15-8-5-9(16)12-11-10(8)13(18)6-3-1-2-4-7(6)14(11)19-17-12/h1-5H
- InChI Key: QBUSQHSUWRIYDP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2C3=C(C4C=CC=CC=4C(C3=1)=O)ON=2)Br
Computed Properties
- Exact Mass: 378.86665g/mol
- Monoisotopic Mass: 376.86870g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 43.1Ų
3,5-dibromo-6H-anthra[1,9-cd]isoxazol-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1191327-0.25g |
3,5-Dibromo-6H-anthra[1,9-cd]isoxazol-6-one |
82840-40-2 | 95% | 0.25g |
$715 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1191327-1g |
3,5-Dibromo-6H-anthra[1,9-cd]isoxazol-6-one |
82840-40-2 | 95% | 1g |
$1090 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1526603-250mg |
3,5-Dibromo-6H-anthra[1,9-cd]isoxazol-6-one |
82840-40-2 | 98% | 250mg |
¥7020.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1526603-1g |
3,5-Dibromo-6H-anthra[1,9-cd]isoxazol-6-one |
82840-40-2 | 98% | 1g |
¥9313.00 | 2024-04-28 | |
| eNovation Chemicals LLC | Y1191327-0.1g |
3,5-Dibromo-6H-anthra[1,9-cd]isoxazol-6-one |
82840-40-2 | 95% | 0.1g |
$495 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1191327-0.1g |
3,5-Dibromo-6H-anthra[1,9-cd]isoxazol-6-one |
82840-40-2 | 95% | 0.1g |
$495 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1191327-0.25g |
3,5-Dibromo-6H-anthra[1,9-cd]isoxazol-6-one |
82840-40-2 | 95% | 0.25g |
$715 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1191327-1g |
3,5-Dibromo-6H-anthra[1,9-cd]isoxazol-6-one |
82840-40-2 | 95% | 1g |
$1090 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1191327-0.1g |
3,5-Dibromo-6H-anthra[1,9-cd]isoxazol-6-one |
82840-40-2 | 95% | 0.1g |
$495 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1191327-1g |
3,5-Dibromo-6H-anthra[1,9-cd]isoxazol-6-one |
82840-40-2 | 95% | 1g |
$1090 | 2025-02-28 |
3,5-dibromo-6H-anthra[1,9-cd]isoxazol-6-one Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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